Cas no 2229384-98-7 (methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229384-98-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6225097
• PubChem ID: 165978938
• Update Time: 2025-06-29

methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1777856
• 2229384-98-7

• Inchi： 1S/C11H17N3O2/c1-14-9(11(12)5-3-4-6-11)7-8(13-14)10(15)16-2/h7H,3-6,12H2,1-2H3
• InChI Key： FQNWWZPCXKXSIO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2(CCCC2)N)N(C)N=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate

Compound CAS No. 2229384-98-7: Methyl 5-(1-Aminocyclopentyl)-1-Methyl-1H-Pyrazole-3-Carboxylate

The compound CAS No. 2229384-98-7, also known as methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule features a pyrazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of a methyl group at position 1 and an amino cyclopentane substituent at position 5 further enhances its chemical versatility.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate compound has shown promising results in preclinical trials, demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the pyrazole ring system make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. Researchers have found that the substitution pattern on the pyrazole ring significantly influences its electronic properties, making it possible to tailor the molecule for specific applications.

The synthesis of methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for large-scale production. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By modifying the substituents on the pyrazole ring, researchers have been able to create molecules that can selectively bind to specific receptors on cancer cells. This targeted approach not only enhances the efficacy of the drug but also reduces its toxicity to healthy cells, making it a more viable option for cancer therapy.

Furthermore, the compound has shown potential in agricultural applications, particularly as a fungicide. Studies have demonstrated that it can effectively inhibit the growth of various fungal pathogens without causing harm to crops or beneficial microorganisms in the soil. This makes it an eco-friendly alternative to traditional chemical fungicides that often have negative environmental impacts.

In conclusion, methyl 5-(1-aminocyclopentyl)-1-methyl-1H-pyrazole-3-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an important focus for ongoing research efforts. As advancements in synthetic methods and materials science continue to evolve, this compound is expected to play an increasingly significant role in both therapeutic and industrial applications.